Cas no 1823945-24-9 (2-(2-Methoxyphenyl)cyclobutan-1-ol)

• Product Name: 2-(2-Methoxyphenyl)cyclobutan-1-ol
• CAS No: 1823945-24-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5743717
• PubChem ID: 130118890
• Update Time: 2025-06-07

2-(2-Methoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1823945-24-9
• 2-(2-METHOXYPHENYL)CYCLOBUTAN-1-OL
• EN300-1636717
• Cyclobutanol, 2-(2-methoxyphenyl)-
• 2-(2-Methoxyphenyl)cyclobutan-1-ol

• Inchi： 1S/C11H14O2/c1-13-11-5-3-2-4-9(11)8-6-7-10(8)12/h2-5,8,10,12H,6-7H2,1H3
• InChI Key： ABEJRHNCCKVNTH-UHFFFAOYSA-N
• SMILES： OC1CCC1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 289.6±40.0 °C(Predicted)
• pka: 15.05±0.40(Predicted)

Additional information on 2-(2-Methoxyphenyl)cyclobutan-1-ol

Introduction to 2-(2-Methoxyphenyl)cyclobutan-1-ol (CAS No. 1823945-24-9)

2-(2-Methoxyphenyl)cyclobutan-1-ol (CAS No. 1823945-24-9) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of cyclobutanol derivatives and is characterized by its cyclobutane ring and a methoxy-substituted phenyl group. The combination of these structural features endows the molecule with interesting physical and chemical properties, making it a subject of extensive research.

The structure of 2-(2-methoxyphenyl)cyclobutan-1-ol is noteworthy for its cyclobutane ring, which is a four-membered ring known for its inherent strain. This strain can influence the reactivity and stability of the molecule, making it a valuable starting material for synthetic transformations. The methoxy-substituted phenyl group further enhances the molecule's versatility by introducing electron-donating properties that can modulate its reactivity in various chemical reactions.

In terms of synthesis, 2-(2-methoxyphenyl)cyclobutan-1-ol can be prepared through several routes, including cycloaddition reactions, ring-closing metathesis, and organometallic approaches. One common method involves the reaction of a suitable cyclobutene precursor with a methoxy-substituted phenyl Grignard reagent, followed by hydrolysis to form the alcohol. The choice of synthetic route often depends on the specific requirements of the target application, such as purity, yield, and cost-effectiveness.

The physical properties of 2-(2-methoxyphenyl)cyclobutan-1-ol include a molecular weight of approximately 176.23 g/mol and a melting point ranging from 75 to 78°C. It is generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

Recent research has focused on the biological activity of 2-(2-methoxyphenyl)cyclobutan-1-ol and its potential therapeutic applications. Studies have shown that this compound exhibits moderate to strong activity against certain bacterial strains, making it a candidate for the development of novel antibiotics. Additionally, preliminary investigations into its anticancer properties have revealed promising results, particularly in inhibiting the growth of breast cancer cells in vitro.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the antiproliferative effects of 2-(2-methoxyphenyl)cyclobutan-1-ol on MCF-7 breast cancer cells. The researchers found that the compound significantly reduced cell viability at concentrations as low as 10 μM, suggesting a potential mechanism involving apoptosis induction. Further studies are underway to elucidate the exact molecular targets and pathways involved.

Another area of interest is the pharmacokinetic profile of 2-(2-methoxyphenyl)cyclobutan-1-ol. Early data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. However, more comprehensive studies are needed to fully understand its behavior in biological systems and to optimize its delivery methods.

In addition to its pharmaceutical applications, 2-(2-methoxyphenyl)cyclobutan-1-ol has also been investigated for its material science applications. Its unique combination of rigidity and flexibility makes it an attractive candidate for use in polymer synthesis and nanotechnology. Researchers have explored its incorporation into polymer matrices to enhance mechanical strength and thermal stability, with promising results reported in several peer-reviewed journals.

The safety profile of 2-(2-methoxyphenyl)cyclobutan-1-ol is another important consideration. Toxicological studies have shown that it has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, as with any new chemical entity, thorough safety assessments are essential before it can be considered for human use or commercialization.

In conclusion, 2-(2-methoxyphenyl)cyclobutan-1-ol (CAS No. 1823945-24-9) is a versatile compound with a range of potential applications in pharmaceuticals, material science, and other fields. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and pharmacological properties, this compound holds promise for contributing to advancements in various scientific disciplines.